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Compound of Interest

Compound Name: N,N-Dimethyl-4-nitrosoaniline

Cat. No.: B045008 Get Quote

Chemical Properties and Applications: N,N-Dimethyl-4-nitrosoaniline is an organic compound

that has historically been used as an intermediate in the synthesis of dyes and as a

polymerization inhibitor. It is a green solid that is typically encountered in a laboratory setting.

Safety and Handling: Working with nitroso compounds requires strict adherence to safety

protocols in a controlled laboratory environment.

Personal Protective Equipment (PPE): Always use appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat. Work should be conducted in a well-

ventilated fume hood to avoid inhalation of any dust or vapors.

Handling: Avoid direct contact with the skin and eyes. In case of contact, rinse the affected

area immediately with plenty of water.

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such

as strong oxidizing agents.

Disposal: Dispose of chemical waste according to institutional and local regulations.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

chemical supplier.
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From an academic perspective, the synthesis of nitrosoanilines typically involves the nitrosation

of an aromatic amine. This type of reaction introduces a nitroso group (-N=O) onto the aromatic

ring. The general principle involves the reaction of a tertiary aromatic amine with a nitrosating

agent, often generated in situ from sodium nitrite and an acid.

This information is provided for educational purposes only and is not an endorsement or guide

for performing the synthesis without proper training, equipment, and safety oversight. For any

laboratory work, please consult with a qualified chemist and adhere to all established safety

protocols.

To cite this document: BenchChem. [General Information and Safety Considerations for N,N-
Dimethyl-4-nitrosoaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045008#experimental-protocol-for-n-n-dimethyl-4-
nitrosoaniline-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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